Cas no 951888-79-2 (8-Oxo-8-(3-phenoxyphenyl)octanoic acid)

• Product Name: 8-Oxo-8-(3-phenoxyphenyl)octanoic acid
• CAS No: 951888-79-2
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 4722325
• Update Time: 2025-07-25

8-Oxo-8-(3-phenoxyphenyl)octanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-oxo-8-(3-phenoxyphenyl)octanoic acid
• 7056f
• 8-Oxo-8-(3-phenoxyphenyl)octanoic acid

• Inchi： 1S/C20H22O4/c21-19(13-6-1-2-7-14-20(22)23)16-9-8-12-18(15-16)24-17-10-4-3-5-11-17/h3-5,8-12,15H,1-2,6-7,13-14H2,(H,22,23)
• InChI Key： GMGZTSMAAFRYPG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC1C=CC=CC=1)CCCCCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 387
• Topological Polar Surface Area: 63.6

Additional information on 8-Oxo-8-(3-phenoxyphenyl)octanoic acid

Introduction to 8-Oxo-8-(3-phenoxyphenyl)octanoic acid (CAS No. 951888-79-2)

8-Oxo-8-(3-phenoxyphenyl)octanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 951888-79-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, featuring a unique structural motif comprising an octanoic acid backbone modified with an oxo group and a 3-phenoxyphenyl moiety, presents a promising scaffold for the development of novel therapeutic agents. The precise arrangement of these functional groups not only influences its physicochemical properties but also dictates its potential biological activities, making it a subject of intense study in medicinal chemistry.

The 8-Oxo-8-(3-phenoxyphenyl)octanoic acid structure combines elements that are frequently explored in drug design, such as the octanoic acid moiety, which is known for its role in modulating lipid metabolism and signaling pathways, and the phenoxyphenyl group, which is often associated with enhanced binding affinity to biological targets. The oxo group at the eighth carbon position introduces a reactive site that can be further functionalized, enabling the synthesis of derivatives with tailored pharmacological profiles. This structural complexity makes 8-Oxo-8-(3-phenoxyphenyl)octanoic acid a versatile building block for exploring new chemical entities.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of small-molecule inhibitors targeting various disease pathways. The 8-Oxo-8-(3-phenoxyphenyl)octanoic acid scaffold has been investigated for its potential applications in modulating enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and inflammation. Preliminary studies suggest that this compound may exhibit inhibitory activity against specific enzymes by interacting with their active sites through hydrogen bonding and hydrophobic interactions. The presence of the phenoxyphenyl group enhances its solubility and bioavailability, which are critical factors for drug efficacy.

One of the most compelling aspects of 8-Oxo-8-(3-phenoxyphenyl)octanoic acid is its synthetic accessibility. Researchers have developed efficient synthetic routes that allow for the rapid production of this compound in multiigram quantities. These methods leverage modern organic chemistry techniques such as palladium-catalyzed cross-coupling reactions and regioselective functionalization strategies. The ability to synthesize 8-Oxo-8-(3-phenoxyphenyl)octanoic acid efficiently is crucial for conducting high-throughput screening assays and optimizing its pharmacological properties.

The biological evaluation of 8-Oxo-8-(3-phenoxyphenyl)octanoic acid has revealed intriguing insights into its mechanism of action. In vitro studies have demonstrated that this compound can interact with proteins involved in cellular signaling pathways relevant to cancer and inflammation. For instance, it has been shown to modulate the activity of cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis. By inhibiting COX enzymes, 8-Oxo-8-(3-phenoxyphenyl)octanoic acid may reduce inflammation and pain associated with various pathological conditions.

Furthermore, the structural features of 8-Oxo-8-(3-phenoxyphenyl)octanoic acid make it an attractive candidate for developing prodrugs. Prodrugs are pharmacologically inactive precursors that are converted into active drugs within the body. The oxo group and phenoxyphenyl moiety can be engineered to enhance metabolic stability while maintaining solubility and bioavailability upon administration. This approach allows for improved drug delivery systems and targeted therapies.

The potential applications of 8-Oxo-8-(3-phenoxyphenyl)octanoic acid extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals, where its unique structural properties may contribute to the development of novel pesticides or biochemical catalysts. The compound's ability to interact with biological targets suggests that it could serve as a lead compound for designing environmentally friendly agrochemicals that target specific pests without harming beneficial organisms.

Advances in computational chemistry have further enhanced the understanding of 8-Oxo-8-(3-phenoxyphenyl)octanoic acid's behavior. Molecular modeling studies have predicted its binding affinity to various protein targets, providing insights into how it might exert its biological effects. These computational approaches complement experimental data by allowing researchers to simulate interactions at an atomic level, thereby guiding the design of more effective derivatives.

The synthesis and characterization of 8-Oxo-8-(3-phenoxyphenyl)octanoic acid have also contributed to advancements in analytical chemistry techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) have been employed to study its purity, stability, and degradation pathways. These analytical methods are essential for ensuring that pharmaceutical compounds meet stringent quality standards before they enter clinical trials.

In conclusion, 8-Oxo- 8-( 3-phenoxyphenyl ) octanoic acid (CAS No . 951888-79-2 ) represents a significant advancement in medicinal chemistry . Its unique structure , synthetic accessibility , and promising biological activities make it a valuable tool for drug discovery . As research continues , this compound is expected to inspire new therapeutic strategies across multiple disease areas . p >